Cas no 868143-04-8 (6-Chloro-3-(4-fluorophenyl)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 6-Chloro-3-(4-fluorophenyl)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 868143-04-8
• MF: C₁₁H₈ClFN₂O₂
• MW: 254.644824981689
• MDL: MFCD05718939
• CID: 3148245
• PubChem ID: 2143092
• Update Time: 2025-05-20

6-Chloro-3-(4-fluorophenyl)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-chloro-3-[(4-fluorophenyl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 6-Chloro-3-(4-fluorophenyl)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

• MDL： MFCD05718939
• Inchi： 1S/C11H8ClFN2O2/c12-9-5-10(16)15(11(17)14-9)6-7-1-3-8(13)4-2-7/h1-5H,6H2,(H,14,17)
• InChI Key： ZLMLOZZHKPVQMF-UHFFFAOYSA-N
• SMILES： ClC1=CC(N(C(N1)=O)CC1C=CC(=CC=1)F)=O

Additional information on 6-Chloro-3-(4-fluorophenyl)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

Introduction to 6-Chloro-3-(4-fluorophenyl)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 868143-04-8) and Its Applications in Modern Chemical Biology

6-Chloro-3-(4-fluorophenyl)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 868143-04-8) is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its versatile structural framework and potential pharmacological applications. This compound belongs to the tetrahydropyrimidine class, which is well-known for its role in the synthesis of various bioactive molecules. The presence of both chloro and fluoro substituents in its structure enhances its reactivity and makes it a valuable scaffold for medicinal chemistry investigations.

The tetrahydropyrimidine core of this molecule is particularly interesting because it can be modified in multiple ways to produce derivatives with distinct biological activities. Researchers have been exploring this scaffold for its potential in developing treatments for a range of diseases, including cancer, inflammation, and infectious disorders. The chloro and fluoro substituents play crucial roles in modulating the compound's interactions with biological targets, making them key points of interest in structure-activity relationship (SAR) studies.

In recent years, there has been a surge in the use of computational methods to predict the biological activity of such compounds. Advanced molecular modeling techniques have enabled scientists to design and optimize 6-Chloro-3-(4-fluorophenyl)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione derivatives with enhanced efficacy and reduced toxicity. These methods have been particularly useful in identifying novel lead compounds for drug development.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. For instance, it can be used to create kinase inhibitors, which are widely used in cancer therapy. The fluoro substituent is particularly important in this context because fluorine atoms can improve metabolic stability and binding affinity to target proteins. This has led to several research groups focusing on fluorinated tetrahydropyrimidines as promising candidates for therapeutic intervention.

Recent studies have also highlighted the role of this compound in modulating immune responses. Researchers have found that derivatives of 6-Chloro-3-(4-fluorophenyl)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione can interact with various immune receptors, leading to either activation or suppression of immune cells. This has opened up new avenues for treating autoimmune diseases and enhancing vaccine efficacy.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic techniques, such as flow chemistry and microwave-assisted synthesis, have been employed to streamline these processes. These methods not only improve efficiency but also reduce waste generation, making them more environmentally friendly.

In conclusion,6-Chloro-3-(4-fluorophenyl)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 868143-04-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing new drugs targeting various diseases. As research continues to uncover new applications for this molecule,6-Chloro-3-(4-fluorophenyl)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione is poised to play a crucial role in the next generation of therapeutics.